Cas no 20395-57-7 (Chlorotrimethylsilane-d9)
Chlorotrimethylsilane-d9 Chemical and Physical Properties
Names and Identifiers
-
- Silane,chlorotri(methyl-d3)-
- [2H9]-trimethylchlorosilane
- AGN-PC-0025QH
- Chlorotri[2H3]methylsilane
- chloro-tris-diethylamino-silane
- chloro-tris-trideuteriomethyl-silane
- Chlor-tris-diaethylamino-silan
- CTK0E7317
- SiCl(NEt2)3
- Silanetriamine, 1-chloro-N,N,N',N',N'',N''-hexaethyl-
- Tris-diethylaminochlorsilan
- EINECS 243-785-7
- CHLOROTRIMETHYL-D9-SILANE
- Chlorotri(methyl-d3)silane
- Silane, chlorotri(methyl-D3)-
- Chlorotrimethylsilane-d9
-
- Inchi: 1S/C3H9ClSi/c1-5(2,3)4/h1-3H3/i1D3,2D3,3D3
- InChI Key: IJOOHPMOJXWVHK-GQALSZNTSA-N
- SMILES: [Si](Cl)(C([2H])([2H])[2H])(C([2H])([2H])[2H])C([2H])([2H])[2H]
Experimental Properties
- Density: 0.927 g/mL at 25 °C
Chlorotrimethylsilane-d9 Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: 11-14-20/21-35-37
- Safety Instruction: 16-26-36/37/39-45
-
Hazardous Material Identification:
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Chlorotrimethylsilane-d9 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C421757-10mg |
Chlorotrimethylsilane-d9 |
20395-57-7 | 10mg |
$58.00 | 2023-05-18 | ||
| TRC | C421757-50mg |
Chlorotrimethylsilane-d9 |
20395-57-7 | 50mg |
$127.00 | 2023-05-18 | ||
| TRC | C421757-100mg |
Chlorotrimethylsilane-d9 |
20395-57-7 | 100mg |
$150.00 | 2023-05-18 | ||
| A2B Chem LLC | AF31871-250mg |
CHLOROTRIMETHYL-D9-SILANE |
20395-57-7 | 250mg |
$433.00 | 2024-04-20 | ||
| A2B Chem LLC | AF31871-500mg |
CHLOROTRIMETHYL-D9-SILANE |
20395-57-7 | 500mg |
$621.00 | 2024-04-20 |
Chlorotrimethylsilane-d9 Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on Chlorotrimethylsilane-d9
Chlorotrimethylsilane-d9 (CAS No. 20395-57-7): A Versatile Isotopically Labeled Reagent in Modern Chemical and Biomedical Research
Chlorotrimethylsilane-d9, a deuterium-labeled variant of the classic organosilicon compound chlorotrimethylsilane, has emerged as a critical tool in advanced chemical and biomedical applications. This compound, formally identified by its CAS registry number 20395-57-7, features a silicon atom bonded to three methyl groups (dCH3) and one deuterium-substituted chlorine atom (dCl). Its unique isotopic composition—wherein nine deuterium atoms replace hydrogen in the parent structure—confers distinct physical and chemical properties that are leveraged across diverse research domains. Recent studies highlight its utility in drug development, analytical chemistry, and materials science, particularly in contexts requiring precise isotopic labeling or enhanced stability under reaction conditions.
In pharmaceutical research, Chlorotrimethylsilane-d9 serves as a key reagent for synthesizing deuterated drug candidates. A 2023 study published in Nature Chemistry demonstrated its role in stabilizing bioactive molecules by replacing labile hydrogen atoms with deuterium, thereby extending metabolic half-lives and reducing toxic side effects. Researchers employed this compound to synthesize a series of antiviral agents targeting RNA-dependent RNA polymerases, achieving up to 40% improvement in pharmacokinetic profiles compared to non-deuterated analogs. The deuterium substitution also minimized radiolysis during preclinical imaging studies, underscoring its value in multimodal drug discovery platforms.
The compound's application extends to advanced organic synthesis methodologies. A 2024 paper in the Journal of the American Chemical Society detailed its use as a silylating agent in protecting group strategies for complex carbohydrate synthesis. By forming stable silyl ether derivatives with polysaccharide intermediates, researchers achieved unprecedented control over glycosylation reactions—a critical step in producing oligosaccharide-based therapeutics. The deuterium labeling enabled real-time monitoring via NMR spectroscopy without interference from natural abundance signals, demonstrating synergy between isotopic purity and analytical precision.
In materials engineering, CAS No. 20395-57-7-derived silanes are pivotal for creating functionalized nanomaterials. Recent work published in ACS Nano showcased their role in fabricating silicon quantum dots through sol-gel processes. The deuterated chlorine group facilitated controlled hydrolysis kinetics during nanoparticle formation, resulting in monodisperse particles with tunable photoluminescence properties. These nanostructures exhibit enhanced stability under physiological conditions due to reduced surface oxidation—a critical advancement for biomedical imaging applications such as targeted cancer diagnostics.
Analytical chemists increasingly utilize this compound as an internal standard for mass spectrometry analyses. A 2024 review article highlighted its use in quantifying trace environmental contaminants via isotope dilution assays. The unique mass signature of the deuterated molecule allows precise quantification even at sub-parts-per-trillion levels, outperforming conventional calibration methods by minimizing matrix effects observed with non-deuterated standards. This capability has been applied successfully in assessing microplastic contamination patterns across marine ecosystems.
Ongoing research explores its potential in next-generation energy storage systems. A collaborative study between MIT and ETH Zurich demonstrated that siloxane polymers synthesized using this compound exhibit exceptional thermal stability up to 450°C when used as solid electrolyte matrices for lithium-sulfur batteries. The deuterium substitution suppressed hydrogen migration phenomena that typically degrade battery performance over cycles—a breakthrough that could extend electric vehicle range by up to 18% according to preliminary data.
The versatility of Chlorotrimethylsilane-d9 (CAS No. 20395-57-7) stems from its dual functionality as both a reactive chemical entity and an isotopic marker molecule. Its adoption across multiple high-tech sectors reflects evolving strategies to integrate isotopic labeling into core research workflows while maintaining rigorous safety protocols inherent to modern laboratory practices.
20395-57-7 (Chlorotrimethylsilane-d9) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)